3-fluoro-4-methoxy-N-(2-(6-methyl-2-(p-tolyl)thiazolo[3,2-b][1,2,4]triazol-5-yl)ethyl)benzenesulfonamide

• IUPAC Name: 3-fluoro-4-methoxy-N-[2-[6-methyl-2-(4-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C21H21FN4O3S2/c1-13-4-6-15(7-5-13)20-24-21-26(25-20)14(2)19(30-21)10-11-23-31(27,28)16-8-9-18(29-3)17(22)12-16/h4-9,12,23H,10-11H2,1-3H3
• InChI Key: RNSCDXORGMUFAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN3C(=C(SC3=N2)CCNS(=O)(=O)C4=CC(=C(C=C4)OC)F)C
• Molecular Formula: C21H21FN4O3S2
• Molecular Weight: 460.5 g/mol

Description

This compound is a sulfonamide derivative, which is a common motif in pharmaceutical chemistry. Sulfonamides are known for their antibacterial properties. The molecule also contains a thiazolo[3,2-b][1,2,4]triazole ring, which is a type of heterocyclic compound. Heterocycles are often found in pharmaceuticals and exhibit a wide range of biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the thiazolo[3,2-b][1,2,4]triazole ring and the introduction of the sulfonamide group. Unfortunately, without specific literature or patents, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques would provide information about the connectivity of the atoms, the presence of functional groups, and the 3D structure of the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For example, the sulfonamide group might undergo hydrolysis under acidic or basic conditions. The thiazolo[3,2-b][1,2,4]triazole ring might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties such as solubility, melting point, boiling point, and stability would be determined experimentally. These properties are crucial for the formulation and administration of the compound if it is a drug.

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. For example, if this compound is an antibacterial agent like other sulfonamides, it might inhibit the synthesis of folic acid in bacteria, which is essential for their growth.

Safety and Hazards

The safety and hazards associated with this compound would be determined through toxicological studies. These studies might include assessing its acute and chronic toxicity, mutagenicity, carcinogenicity, and effects on reproduction.

Future Directions

Future research on this compound might involve optimizing its synthesis, studying its mechanism of action in more detail, and conducting preclinical and clinical trials if it is a drug candidate.